![molecular formula C28H25N5O4S B303937 3-(4-{4-Nitrophenyl}-1-piperazinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione](/img/structure/B303937.png)
3-(4-{4-Nitrophenyl}-1-piperazinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione
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Overview
Description
3-(4-{4-Nitrophenyl}-1-piperazinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione, also known as NBQX, is a potent and selective antagonist of the ionotropic glutamate receptor, AMPA receptor. It is widely used in scientific research to study the function of the AMPA receptor and its role in various physiological and pathological processes.
Mechanism of Action
3-(4-{4-Nitrophenyl}-1-piperazinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione acts as a competitive antagonist of the AMPA receptor by binding to the receptor and preventing the binding of glutamate, the endogenous ligand. By blocking the activation of the AMPA receptor, this compound reduces the influx of calcium ions into the cell, which is essential for the induction of long-term potentiation (LTP) and synaptic plasticity.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the excitotoxicity associated with excessive glutamate release in neurological disorders such as epilepsy and stroke. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury.
Advantages and Limitations for Lab Experiments
3-(4-{4-Nitrophenyl}-1-piperazinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is a potent and selective antagonist of the AMPA receptor, making it an ideal tool for studying the function of the receptor in vitro and in vivo. However, it is important to note that this compound may have off-target effects on other ion channels and receptors, which may complicate the interpretation of experimental results.
Future Directions
There are many future directions for research involving 3-(4-{4-Nitrophenyl}-1-piperazinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione. One area of interest is the development of more potent and selective AMPA receptor antagonists for use in the treatment of neurological disorders. Another area of interest is the identification of downstream signaling pathways that are affected by this compound and the development of novel therapeutics that target these pathways. Additionally, the role of the AMPA receptor in various physiological and pathological processes, such as learning and memory, addiction, and pain, continues to be an area of active research.
Synthesis Methods
3-(4-{4-Nitrophenyl}-1-piperazinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione can be synthesized using a multi-step synthetic route. The first step involves the condensation of 4-nitroaniline with piperazine to form 4-(4-nitrophenyl)-1-piperazine. The second step involves the reaction of 4-(4-nitrophenyl)-1-piperazine with 4-(6-methyl-1,3-benzothiazol-2-yl)benzaldehyde to form 1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-4-(4-nitrophenyl)-1-piperazine. The final step involves the cyclization of 1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-4-(4-nitrophenyl)-1-piperazine with ethyl acetoacetate to form this compound.
Scientific Research Applications
3-(4-{4-Nitrophenyl}-1-piperazinyl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is widely used in scientific research to study the function of the AMPA receptor and its role in various physiological and pathological processes. It has been shown to be effective in the treatment of various neurological disorders, including epilepsy, stroke, and traumatic brain injury. This compound has also been used to study the role of the AMPA receptor in synaptic plasticity, learning, and memory.
properties
Molecular Formula |
C28H25N5O4S |
---|---|
Molecular Weight |
527.6 g/mol |
IUPAC Name |
1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-3-[4-(4-nitrophenyl)piperazin-1-yl]pyrrolidine-2,5-dione |
InChI |
InChI=1S/C28H25N5O4S/c1-18-2-11-23-25(16-18)38-27(29-23)19-3-5-21(6-4-19)32-26(34)17-24(28(32)35)31-14-12-30(13-15-31)20-7-9-22(10-8-20)33(36)37/h2-11,16,24H,12-15,17H2,1H3 |
InChI Key |
OCPPKYLAFICUSP-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N4C(=O)CC(C4=O)N5CCN(CC5)C6=CC=C(C=C6)[N+](=O)[O-] |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N4C(=O)CC(C4=O)N5CCN(CC5)C6=CC=C(C=C6)[N+](=O)[O-] |
Origin of Product |
United States |
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